Cas no 1520729-43-4 (1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine)

• Product Name: 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine
• CAS No: 1520729-43-4
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5606497
• PubChem ID: 82605982
• Update Time: 2025-06-08

1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexyl]methanamine
• 1520729-43-4
• EN300-913093
• 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine

• Inchi： 1S/C10H18N4/c1-14-9(12-8-13-14)10(7-11)5-3-2-4-6-10/h8H,2-7,11H2,1H3
• InChI Key： HLHIWDGZQRPATO-UHFFFAOYSA-N
• SMILES： N1(C)C(C2(CN)CCCCC2)=NC=N1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine

Introduction to 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine (CAS No. 1520729-43-4)

The compound 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine, identified by its CAS number 1520729-43-4, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a cyclohexyl backbone conjugated with a 1-methyl-1H-1,2,4-triazol-5-yl moiety, has garnered attention due to its unique structural properties and promising biological activities. The triazolyl group introduces a potent scaffold that has been extensively studied for its potential in modulating various biological pathways, particularly in the context of therapeutic intervention.

Recent research in the domain of heterocyclic chemistry has highlighted the versatility of triazole derivatives in drug design. The 1-methyl-1H-1,2,4-triazol-5-yl substituent in this compound not only enhances its solubility and metabolic stability but also contributes to its binding affinity with target proteins. This dual functionality makes it an attractive candidate for further exploration in the development of novel pharmaceutical agents.

The cyclohexyl group in 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine serves as a rigid spatial framework that can optimize interactions with biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors, where precise spatial orientation is critical for efficacy. The combination of these two distinct structural elements—cyclohexylmethanamine and triazolyl—has been strategically employed to enhance pharmacokinetic profiles and improve drug-like properties.

In the context of contemporary medicinal chemistry, the development of new molecular entities with improved pharmacological profiles is a primary focus. The compound 1520729-43-4 exemplifies this trend by integrating advanced structural motifs that have been validated through computational modeling and experimental validation. Studies have demonstrated that the triazolyl moiety can modulate enzyme activity by acting as a competitive inhibitor or by altering conformational dynamics of target proteins. This mechanism of action has been observed in various therapeutic areas, including oncology and anti-inflammatory treatments.

One of the most compelling aspects of 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine is its potential as a scaffold for structure-based drug design. The cyclohexyl ring provides a stable core that can be modified further to fine-tune biological activity. Meanwhile, the triazolyl group acts as an anchor point for interactions with key residues on the target protein. This modular approach allows for rapid optimization and has been successfully applied in several high-throughput screening campaigns.

Recent advances in crystallography and spectroscopy have enabled detailed structural characterization of this compound and its analogs. These studies have revealed that the triazolyl substituent can adopt multiple conformations depending on the local environment, which may contribute to its broad-spectrum activity. Such conformational flexibility is often a desirable feature in drug candidates, as it allows for optimal binding across different target variants.

The pharmacokinetic properties of 1520729-43-4 have also been thoroughly investigated. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The cyclohexyl group enhances lipophilicity while maintaining water solubility, making it suitable for oral administration and systemic distribution. Additionally, the triazolyl moiety contributes to metabolic stability by resisting degradation under physiological conditions.

In summary, 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexylmethanamine (CAS No. 1520729-43-4) represents a promising candidate for further development in medicinal chemistry. Its unique structural features—combining a stable cyclohexyl backbone with a bioactive triazolyl substituent—make it an ideal candidate for structure-based drug design and optimization. Ongoing research aims to explore its potential applications in various therapeutic areas while refining its pharmacological properties through rational molecular design.